N-(4-amino-2,5-dimethoxyphenyl)-4-methylbenzenesulfonamide

• IUPAC Name: N-(4-amino-2,5-dimethoxyphenyl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C15H18N2O4S/c1-10-4-6-11(7-5-10)22(18,19)17-13-9-14(20-2)12(16)8-15(13)21-3/h4-9,17H,16H2,1-3H3
• InChI Key: FOSSTUGTDOTHEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=C(C=C(C(=C2)OC)N)OC
• Molecular Formula: C15H18N2O4S
• Molecular Weight: 322.4 g/mol

Description

N-(4-amino-2,5-dimethoxyphenyl)-4-methylbenzenesulfonamide, also known as 2C-T-7, is a synthetic psychedelic drug that belongs to the phenethylamine family. It was first synthesized in 1981 by Alexander Shulgin, a renowned chemist and pharmacologist. This compound has been the subject of scientific research due to its unique chemical structure and potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(4-amino-2,5-dimethoxyphenyl)-4-methylbenzenesulfonamide is not fully understood. It is believed to act on the serotonin receptors in the brain, specifically the 5-HT2A receptor. This receptor is involved in the regulation of mood, cognition, and perception, and is the target of many psychedelic drugs.
Biochemical and Physiological Effects:
N-(4-amino-2,5-dimethoxyphenyl)-4-methylbenzenesulfonamide has been found to have a number of biochemical and physiological effects. It has been shown to increase the release of serotonin, dopamine, and norepinephrine in the brain, leading to altered mood and perception. Additionally, it has been found to increase heart rate, blood pressure, and body temperature.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-amino-2,5-dimethoxyphenyl)-4-methylbenzenesulfonamide in lab experiments include its unique chemical structure and potential therapeutic applications. However, its psychoactive properties and potential for abuse make it a challenging compound to work with.

Future Directions

There are a number of future directions for the study of N-(4-amino-2,5-dimethoxyphenyl)-4-methylbenzenesulfonamide. One potential direction is the development of new therapeutic applications, such as the treatment of chronic pain and inflammation. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on the brain and body. Finally, the potential for abuse and the safety of this compound need to be further studied in order to determine its suitability for use in clinical settings.

Synthesis Methods

The synthesis of N-(4-amino-2,5-dimethoxyphenyl)-4-methylbenzenesulfonamide involves several steps. The first step is the protection of the amino group of 2,5-dimethoxyaniline, followed by the nitration of the protected compound. The nitro group is then reduced to an amino group, and the resulting compound is deprotected to give 4-methyl-N-(2,5-dimethoxy-4-nitrophenyl)benzenesulfonamide. This compound is then reduced with palladium on carbon to yield N-(4-amino-2,5-dimethoxyphenyl)-4-methylbenzenesulfonamide.

Scientific Research Applications

N-(4-amino-2,5-dimethoxyphenyl)-4-methylbenzenesulfonamide has been the subject of scientific research due to its potential therapeutic applications. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammation. Additionally, it has been found to have anti-tumor properties, making it a potential candidate for cancer treatment.